Cas no 1009515-23-4 (N-{5-chloro-1-[3-(4-chlorophenoxy)propyl]-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide)

• Product Name: N-{5-chloro-1-[3-(4-chlorophenoxy)propyl]-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide
• CAS No: 1009515-23-4
• MF: C₁₉H₁₈Cl₂N₂O₃
• MW: 393.263823032379
• CID: 5380717
• Update Time: 2025-09-28

N-{5-chloro-1-[3-(4-chlorophenoxy)propyl]-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[5-chloro-1-[3-(4-chlorophenoxy)propyl]-2-oxo-3H-indol-3-yl]acetamide
• N-{5-chloro-1-[3-(4-chlorophenoxy)propyl]-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide

• Inchi： 1S/C19H18Cl2N2O3/c1-12(24)22-18-16-11-14(21)5-8-17(16)23(19(18)25)9-2-10-26-15-6-3-13(20)4-7-15/h3-8,11,18H,2,9-10H2,1H3,(H,22,24)
• InChI Key： OPEJQYRYNBVDCJ-UHFFFAOYSA-N
• SMILES： C(NC1C2=C(N(CCCOC3=CC=C(Cl)C=C3)C1=O)C=CC(Cl)=C2)(=O)C

Additional information on N-{5-chloro-1-[3-(4-chlorophenoxy)propyl]-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide

N-{5-chloro-1-[3-(4-chlorophenoxy)propyl]-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide: A Comprehensive Overview

The compound N-{5-chloro-1-[3-(4-chlorophenoxy)propyl]-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide, identified by the CAS number 1009515-23-4, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of acetamides and features a unique indole derivative structure, which has garnered attention in the fields of pharmacology and materials science. Recent studies have highlighted its potential as a bioactive agent, particularly in drug discovery and development.

The molecular structure of this compound is characterized by a substituted indole ring system, which is a common motif in many bioactive compounds. The presence of chloro groups at specific positions on the aromatic rings introduces electronic effects that can influence the compound's reactivity and biological activity. The 4-chlorophenoxy group attached to the propyl chain further enhances the molecule's complexity and potential for interaction with biological targets. Recent research has focused on understanding how these structural features contribute to the compound's pharmacokinetic properties and its ability to modulate cellular pathways.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic substitutions, condensations, and oxidations. The indole core is typically synthesized via the Paal-Knorr pyrrole synthesis or related methods, followed by functionalization to introduce the desired substituents. The introduction of the 4-chlorophenoxypropyl group involves coupling reactions that require precise control over reaction conditions to ensure high yields and product purity.

Recent advancements in computational chemistry have enabled researchers to model the molecular interactions of this compound with various biological targets. For instance, molecular docking studies have revealed potential binding affinities for enzymes such as kinases and proteases, suggesting its role as a lead compound in drug design. Furthermore, in vitro assays have demonstrated its ability to inhibit specific cellular processes, making it a promising candidate for further preclinical evaluation.

The application of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent studies have explored its potential as an active layer material in field-effect transistors (FETs), where its charge transport properties are being optimized for device performance.

In conclusion, N-{5-chloro-1-[3-(4-chlorophenoxy)propyl]-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide represents a versatile molecule with diverse applications across multiple scientific disciplines. Its intricate structure and bioactive potential continue to drive research aimed at unlocking its full potential in drug discovery and materials innovation.